4-(3,5-Dinitrobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-(3,5-dinitrobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C18H22N4O8/c1-2-5-19-6-3-18(4-7-19)20(15(11-30-18)17(24)25)16(23)12-8-13(21(26)27)10-14(9-12)22(28)29/h8-10,15H,2-7,11H2,1H3,(H,24,25)
• InChI Key: YWDWBSPPNZGAPH-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C18H22N4O8
• Molecular Weight: 422.4 g/mol
• CAS No.: 1326814-62-3

Description

The compound “4-(3,5-Dinitrobenzoyl)-8-propyl-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid” is a complex organic molecule. It contains a spiro[4.5]decane skeleton, which is a type of bicyclic compound where two rings share only one atom. The molecule also contains a carboxylic acid group (-COOH), a propyl group (-CH2CH2CH3), and a 3,5-dinitrobenzoyl group, which is a benzene ring substituted with two nitro groups (-NO2) and one carbonyl group (-C=O).

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps and various types of chemical reactions. Without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of the spirocyclic structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For instance, the carboxylic acid group could participate in acid-base reactions, and the nitro groups on the benzene ring could be reduced to amines.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These could include properties like melting point, boiling point, solubility, and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific context or research data, it’s difficult to predict the mechanism of action for this compound.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. It could also involve investigating its biological activity and potential uses in medicine or other fields.